4-ethyl-N-(4-fluorophenyl)benzamide

• Molecular Formula: C15H14FNO
• Molecular Weight: 243.28 g/mol
• IUPAC Name: 4-ethyl-N-(4-fluorophenyl)benzamide
• InChI: InChI=1S/C15H14FNO/c1-2-11-3-5-12(6-4-11)15(18)17-14-9-7-13(16)8-10-14/h3-10H,2H2,1H3,(H,17,18)
• InChI Key: KAXCAIMITMCVPC-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)F

Description

4-ethyl-N-(4-fluorophenyl)benzamide, also known as FEN, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. FEN belongs to the class of compounds known as benzamides and is structurally related to other compounds such as sulpiride and amisulpride. In

Mechanism of Action

The exact mechanism of action of 4-ethyl-N-(4-fluorophenyl)benzamide is not fully understood, but it is thought to act as a dopamine D2 receptor antagonist. 4-ethyl-N-(4-fluorophenyl)benzamide has also been shown to modulate the activity of other neurotransmitters such as serotonin and glutamate, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
4-ethyl-N-(4-fluorophenyl)benzamide has been shown to have a variety of biochemical and physiological effects. 4-ethyl-N-(4-fluorophenyl)benzamide has been shown to increase the release of dopamine in the prefrontal cortex, which may contribute to its anxiolytic and antidepressant effects. 4-ethyl-N-(4-fluorophenyl)benzamide has also been shown to decrease the release of glutamate in the prefrontal cortex, which may contribute to its antipsychotic effects. 4-ethyl-N-(4-fluorophenyl)benzamide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-N-(4-fluorophenyl)benzamide in lab experiments is its specificity for dopamine D2 receptors, which allows for more precise investigation of the role of these receptors in various physiological and pathological processes. However, one limitation of using 4-ethyl-N-(4-fluorophenyl)benzamide in lab experiments is its relatively low potency compared to other compounds such as sulpiride and amisulpride, which may limit its effectiveness in certain experimental paradigms.

Future Directions

There are several future directions for research on 4-ethyl-N-(4-fluorophenyl)benzamide. One direction is to further investigate its potential as a treatment for anxiety, depression, and schizophrenia in humans. Another direction is to investigate its potential use in the treatment of other neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of 4-ethyl-N-(4-fluorophenyl)benzamide and its effects on other neurotransmitters and signaling pathways.

Synthesis Methods

The synthesis method of 4-ethyl-N-(4-fluorophenyl)benzamide involves the reaction of 4-fluoroaniline with ethyl 4-aminobenzoate in the presence of a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction results in the formation of 4-ethyl-N-(4-fluorophenyl)benzamide as a white solid with a melting point of 129-131°C.

Scientific Research Applications

4-ethyl-N-(4-fluorophenyl)benzamide has been studied for its potential pharmacological properties and has been found to have a variety of effects on the central nervous system. 4-ethyl-N-(4-fluorophenyl)benzamide has been shown to have anxiolytic and antidepressant effects in animal models, and has been suggested as a potential treatment for anxiety and depression in humans. 4-ethyl-N-(4-fluorophenyl)benzamide has also been studied for its potential use in the treatment of schizophrenia, as it has been shown to have antipsychotic effects in animal models.